7-Bromobenzothiazole-2-carboxylic acid
Overview
Description
7-Bromobenzothiazole-2-carboxylic acid is a chemical compound that belongs to the class of benzothiazoles . It is a derivative of benzothiazole, which is a bicyclic compound consisting of a benzene ring fused to a thiazole ring .
Synthesis Analysis
The synthesis of benzothiazole derivatives, including 7-Bromobenzothiazole-2-carboxylic acid, has been a subject of interest in recent years . The synthetic approaches developed so far for the synthesis of 2-arylbenzothiazoles have been reviewed extensively . These methods often involve the condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides .Molecular Structure Analysis
The molecular structure of 7-Bromobenzothiazole-2-carboxylic acid can be represented by the formula C8H4BrNO2S . The compound contains a benzothiazole ring, which is a bicyclic structure consisting of a benzene ring fused to a thiazole ring .Chemical Reactions Analysis
Benzothiazole derivatives, including 7-Bromobenzothiazole-2-carboxylic acid, have been found to exhibit a wide range of biological activities . They are effective against various types of cancer cell lines through a multitude of mechanisms .Future Directions
The future directions in the research of benzothiazole derivatives, including 7-Bromobenzothiazole-2-carboxylic acid, involve further exploration of their biological activities and potential therapeutic applications . There is also interest in developing more efficient and environmentally friendly methods for their synthesis .
Mechanism of Action
Target of Action
The primary targets of 7-Bromobenzothiazole-2-carboxylic acid are a variety of enzymes, including dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase . These enzymes play crucial roles in various biochemical pathways, and their inhibition can lead to significant changes in cellular functions.
Mode of Action
7-Bromobenzothiazole-2-carboxylic acid interacts with its targets by forming stable complexes with the target proteins/enzymes . This interaction inhibits the normal function of these enzymes, leading to changes in the biochemical pathways they are involved in.
Biochemical Pathways
The compound affects several biochemical pathways due to its broad range of enzyme targets. For instance, it can inhibit the BCL-2 family of enzymes, which are key regulators of the mitochondrial apoptotic pathway . This can lead to dysregulation of apoptosis in affected cells .
Result of Action
The inhibition of the target enzymes by 7-Bromobenzothiazole-2-carboxylic acid can lead to a variety of molecular and cellular effects. For example, the inhibition of the BCL-2 family of enzymes can disrupt the balance between anti-apoptotic and pro-apoptotic members of the BCL-2 family, leading to dysregulated apoptosis in the affected cells .
properties
IUPAC Name |
7-bromo-1,3-benzothiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2S/c9-4-2-1-3-5-6(4)13-7(10-5)8(11)12/h1-3H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUHPYSFOZUWXIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)SC(=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90672194 |
Source
|
| Record name | 7-Bromo-1,3-benzothiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90672194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromobenzothiazole-2-carboxylic acid | |
CAS RN |
1187928-54-6 |
Source
|
| Record name | 7-Bromo-2-benzothiazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187928-54-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 7-Bromo-1,3-benzothiazole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90672194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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